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Compound of Interest

Compound Name: Ursolic aldehyde

Cat. No.: B12407209

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling Ursolic aldehyde, a triterpenoid isolated from plants.[1] While specific
comprehensive safety data for Ursolic aldehyde is not readily available, this document
extrapolates best practices from the safety data sheet (SDS) of the closely related compound,
Ursolic acid, and general principles for handling chemical aldehydes. A thorough risk
assessment should be conducted by the user before commencing any work.

Essential Safety & Handling Information

Engineering Controls:

o Work in a well-ventilated area.[2]

e The use of a laboratory fume hood is recommended to control exposure.[3]
Personal Protective Equipment (PPE):

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that
meet OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[4]

e Hand Protection: Wear protective gloves. Nitrile rubber gloves are a suitable option.[2]
Inspect gloves before use.[2]
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o Body Protection: Wear a lab coat, long-sleeved clothing, or an apron to prevent skin contact.

[2]

Hygiene Measures:

Handle in accordance with good industrial hygiene and safety practices.[2][4]

Do not eat, drink, or smoke in the work area.[2]

Wash hands thoroughly after handling and before breaks.[2]

Remove and wash contaminated clothing before reuse.[2]
First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Seek medical attention.[2][4]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If symptoms
occur, seek medical attention.[2][4]

 Inhalation: Move to fresh air. If symptoms occur, seek medical attention.[2][4]

 Ingestion: Clean mouth with water and drink plenty of water afterward. Seek medical
attention if you feel unwell.[2][4]

Physical and Chemical Properties & Safety
Summary
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Property

Ursolic Aldehyde

Ursolic Acid (for safety
reference)

Molecular Formula

C30H4802

C30H4803[4]

Molecular Weight 440.7 g/mol [5] 456.7 g/mol [4]
Appearance Off-white solid[4]
Odor Characteristic[6] Odorless[4]
Solubility in Water 0.001567 ma/ll @ 25 °C Insoluble[4]

(estimated)[6]

Hazards

GHS classification not found[6]

Not classified as hazardous|[7]

[8]

Incompatibilities

Oxidizing agents[2][4]

Storage

Keep in a dry, cool, and well-
ventilated place. Keep
container tightly closed and
refrigerated.[2][4]

Operational Plan: Handling and Disposal of Ursolic
Aldehyde

Preparation:

Before handling, ensure all necessary PPE is available and in good condition.

Verify that the fume hood is functioning correctly.

Have a designated and clearly labeled waste container ready for Ursolic aldehyde waste.

. Handling Procedure:

Perform all weighing and transferring of solid Ursolic aldehyde within a fume hood to avoid

inhalation of any dust.
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o Use a spatula or other appropriate tool to handle the solid. Avoid creating dust.

e If preparing a solution, add the solid to the solvent slowly.

o Keep the container tightly closed when not in use.[2][4]

. Spill Management:

 In case of a spill, avoid dust formation.[2][4]

e Sweep up the solid material and place it into a suitable, labeled container for disposal.[4]
o Clean the spill area thoroughly.

IV. Disposal Plan:

» Dispose of waste in accordance with local, state, and federal regulations.

o Consult with your institution's environmental health and safety (EHS) office for specific
guidance on chemical waste disposal.

e Do not dispose of down the drain.[9]

Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Handling of Ursolic Aldehyde in
Research]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-ursolic-aldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

